N-phenyl-3-(2-pyrimidinyloxy)benzamide

• IUPAC Name: N-phenyl-3-pyrimidin-2-yloxybenzamide
• InChI: InChI=1S/C17H13N3O2/c21-16(20-14-7-2-1-3-8-14)13-6-4-9-15(12-13)22-17-18-10-5-11-19-17/h1-12H,(H,20,21)
• InChI Key: KNWIGECAPKRBPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)OC3=NC=CC=N3
• Molecular Formula: C17H13N3O2
• Molecular Weight: 291.30 g/mol

Description

• "N-phenyl-3-(2-pyrimidinyloxy)benzamide" is a compound with potential in various fields, such as in the creation of new materials or in medicinal chemistry. Its unique structure makes it a candidate for further research and exploration.

Synthesis Analysis

• The synthesis process of similar compounds involves multiple steps, including reactions with formamide, formic acid, and dimethyl formamide under specific conditions. For instance, a related compound, N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103), was synthesized through a series of reactions, showcasing the complexity and precision required in synthesizing these types of compounds (Zhou et al., 2008).

Molecular Structure Analysis

• The molecular structure of related compounds reveals a complex arrangement of atoms and bonds, often characterized using techniques like X-ray crystallography, IR, NMR, and mass spectral data. These methods provide detailed insights into the molecular architecture, which is crucial for understanding the compound's properties and potential applications.

Chemical Reactions and Properties

• Compounds like N-phenyl-3-(2-pyrimidinyloxy)benzamide can undergo various chemical reactions, such as carbonylation, to form new derivatives. For example, the cobalt-catalyzed carbonylative synthesis of phthalimides from N-(pyridin-2-ylmethyl)benzamides illustrates the reactivity of such compounds under specific conditions (Fu et al., 2019).

Mechanism of Action

The mechanism of action of benzamides can vary widely depending on their specific structure and the context in which they are used. For example, some benzamides have been used in drug discovery and have shown various biological activities.

Safety and Hazards

Benzamides can pose certain hazards. For example, they can be harmful if swallowed and are suspected of causing genetic defects. It’s important to handle them with appropriate safety precautions.

Future Directions

Benzamides and their derivatives continue to be an area of interest in various fields, including medicinal chemistry, due to their wide range of biological activities. Future research may focus on synthesizing new benzamide derivatives and exploring their potential applications.